Cas no 89614-44-8 (12(S),20-DiHETE)

• Product Name: 12(S),20-DiHETE
• CAS No: 89614-44-8
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.46568
• CID: 712116
• PubChem ID: 11313697

12(S),20-DiHETE Properties

Names and Identifiers

• 5,8,10,14-Eicosatetraenoicacid, 12,20-dihydroxy-, (5Z,8Z,10E,12S,14Z)-
• 12(S),20-DIHETE
• 12S,20-Dihydroxy-5,8,10,14-(Z,Z,E,Z)-eicosatetraenoic acid
• NCGC00161257-01
• BML1-C12
• 89614-44-8
• (5Z,8Z,10E,12S,14Z)-12,20-dihydroxyicosa-5,8,10,14-tetraenoic acid

• InChIKey： NUPDGIJXOAHJRW-SPEZKLIQSA-N
• Inchi： InChI=1S/C20H32O4/c21-18-14-10-6-5-8-12-16-19(22)15-11-7-3-1-2-4-9-13-17-20(23)24/h2-4,7-8,11-12,15,19,21-22H,1,5-6,9-10,13-14,16-18H2,(H,23,24)/b4-2-,7-3-,12-8-,15-11+/t19-/m1/s1
• SMILES： C(CCC=CCC(C=CC=CCC=CCCCC(=O)O)O)CCO

Computed Properties

• Exact Mass: 336.23000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Monoisotopic Mass: 336.23
• Heavy Atom Count: 24
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• LogP: 4.15990
• PSA: 77.76000
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• Density: 1.041±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids